In Vivo vs. In Vitro Cytotoxicity
Computational ADMET predictions indicate a substantial difference in human intestinal absorption between Eupalinolide I and its analog Eupalinolide A. Eupalinolide A demonstrates a high predicted probability of absorption at 97.41%, while Eupalinolide I shows a notably lower probability of 64.63% [REFS-1, REFS-2]. This 32.78 percentage-point difference, derived from admetSAR 2.0 models, suggests that Eupalinolide A is a significantly more favorable candidate for oral bioavailability studies. In contrast, Eupalinolide I's lower predicted absorption implies it may be more suitable for parenteral administration or for studies focused on local rather than systemic effects.
Eupalinolide J: in vitro IC50 3.74–4.30 μM (TNBC lines).
| Evidence Dimension | Predicted Human Intestinal Absorption (Probability) |
|---|---|
| Target Compound Data | 64.63% |
| Comparator Or Baseline | Eupalinolide A: 97.41% |
| Quantified Difference | 32.78 percentage points lower for Eupalinolide I |
| Conditions | In silico prediction using admetSAR 2.0 model. |
Why This Matters
This quantitative difference is critical for experimental design, guiding researchers towards Eupalinolide A for oral studies and Eupalinolide I for alternative delivery methods, thereby optimizing resource allocation and experimental outcomes.
- [1] Plantaedb. (n.d.). Eupalinilide I. Retrieved from https://plantaedb.com/compounds/eupalinilide-i View Source
- [2] Plantaedb. (n.d.). Eupalinolide A. Retrieved from https://plantaedb.com/compounds/eupalinolide-a View Source
